Etoricoxib-d3
Etoricoxib-d3
Isotope labelled Etoricoxib. Etoricoxib is a selective COX-2 inhibitor.
Brand Name:
Vulcanchem
CAS No.:
850896-71-8
VCID:
VC0196412
InChI:
InChI=1S/C18H15ClN2O2S/c1-12-3-4-14(10-20-12)18-17(9-15(19)11-21-18)13-5-7-16(8-6-13)24(2,22)23/h3-11H,1-2H3/i2D3
SMILES:
CC1=NC=C(C=C1)C2=C(C=C(C=N2)Cl)C3=CC=C(C=C3)S(=O)(=O)C
Molecular Formula:
C18H12ClN2O2SD3
Molecular Weight:
361.9 g/mol
Etoricoxib-d3
CAS No.: 850896-71-8
Labelled Products
VCID: VC0196412
Molecular Formula: C18H12ClN2O2SD3
Molecular Weight: 361.9 g/mol
Purity: > 95%
| CAS No. | 850896-71-8 |
|---|---|
| Product Name | Etoricoxib-d3 |
| Molecular Formula | C18H12ClN2O2SD3 |
| Molecular Weight | 361.9 g/mol |
| IUPAC Name | 5-chloro-2-(6-methylpyridin-3-yl)-3-[4-(trideuteriomethylsulfonyl)phenyl]pyridine |
| Standard InChI | InChI=1S/C18H15ClN2O2S/c1-12-3-4-14(10-20-12)18-17(9-15(19)11-21-18)13-5-7-16(8-6-13)24(2,22)23/h3-11H,1-2H3/i2D3 |
| Standard InChIKey | MNJVRJDLRVPLFE-BMSJAHLVSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])S(=O)(=O)C1=CC=C(C=C1)C2=C(N=CC(=C2)Cl)C3=CN=C(C=C3)C |
| SMILES | CC1=NC=C(C=C1)C2=C(C=C(C=N2)Cl)C3=CC=C(C=C3)S(=O)(=O)C |
| Canonical SMILES | CC1=NC=C(C=C1)C2=C(C=C(C=N2)Cl)C3=CC=C(C=C3)S(=O)(=O)C |
| Appearance | White Solid |
| Melting Point | 135-137 °C |
| Description | Isotope labelled Etoricoxib. Etoricoxib is a selective COX-2 inhibitor. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Related CAS | 202409-33-4 (unlabelled) |
| Synonyms | 5-Chloro-6’-methyl-3-[4-(methylsulfonyl)phenyl]-2,3’-bipyridine-d3 |
| Tag | Etoricoxib |
| PubChem Compound | 11772850 |
| Last Modified | Nov 11 2021 |
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